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Compound of Interest

Compound Name:

4-Amino-1-

(trifluoromethyl)cyclohexan-1-ol

hydrochloride

Cat. No.: B568897 Get Quote

Technical Guide: 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known chemical properties of 4-
Amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride. Due to the limited availability of

public domain data, this document summarizes information primarily sourced from chemical

suppliers and provides a plausible, though not experimentally verified, synthetic route based on

analogous chemical transformations. Currently, there is no publicly available information

regarding the biological activity, mechanism of action, or specific signaling pathways associated

with this compound. This guide is intended to serve as a foundational resource for researchers

interested in this molecule and to highlight areas where further investigation is required.

Chemical Properties
4-Amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride is a fluorinated cyclohexane

derivative. The presence of the trifluoromethyl group is expected to influence its lipophilicity,
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metabolic stability, and binding interactions with biological targets, making it a compound of

interest in medicinal chemistry and drug discovery.

General Information
Basic chemical identifiers and properties have been compiled from various chemical supplier

databases.

Property Value Source(s)

IUPAC Name

4-amino-1-

(trifluoromethyl)cyclohexan-1-

ol;hydrochloride

N/A

CAS Number 1421602-78-9 [1]

Molecular Formula C₇H₁₄ClF₃NO [1]

Molecular Weight 219.64 g/mol [1]

Physical Form Off-white solid N/A

Purity Typically ≥97% [1]

Storage Store at 0-8 °C N/A

Physicochemical Properties
Detailed experimental data for the physicochemical properties of 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol hydrochloride are not readily available in the public

domain. The data presented below are based on computational predictions and information for

structurally similar compounds.
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Property Value Notes

Melting Point Not available
Experimental data is required

for confirmation.

Boiling Point Not available
Experimental data is required

for confirmation.

Solubility Not available

Expected to be soluble in

water and polar organic

solvents like methanol and

ethanol due to its

hydrochloride salt form.

Experimental verification is

needed.

Spectral Data
No experimental spectral data (NMR, IR, Mass Spectrometry) for 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol hydrochloride has been found in the reviewed literature or

databases. Characterization of this compound would require standard analytical techniques.

Experimental Protocols
A detailed, experimentally verified protocol for the synthesis of 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol hydrochloride is not available in the peer-reviewed

literature. However, a plausible synthetic route can be proposed based on the synthesis of

structurally related compounds, particularly the N,N-dibenzylated precursor. The proposed two-

step synthesis involves the reductive amination of a ketone precursor followed by the

deprotection of the amino group.

Proposed Synthetic Pathway
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Step 1: Reductive Amination

Step 2: Deprotection

4-Oxo-1-(trifluoromethyl)cyclohexan-1-ol

cis-4-(Dibenzylamino)-1-(trifluoromethyl)cyclohexan-1-ol

Dibenzylamine NaBH(OAc)₃

4-Amino-1-(trifluoromethyl)cyclohexan-1-ol

H₂, Pd/C

4-Amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride

HCl

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.

Step 1: Synthesis of cis-4-(Dibenzylamino)-1-
(trifluoromethyl)cyclohexan-1-ol (Protected
Intermediate)
This procedure is adapted from the synthesis of similar aminocyclohexanol derivatives.

Materials:

4-Oxo-1-(trifluoromethyl)cyclohexan-1-ol

Dibenzylamine

Sodium triacetoxyborohydride (NaBH(OAc)₃)
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Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware and magnetic stirrer

Procedure:

To a solution of 4-oxo-1-(trifluoromethyl)cyclohexan-1-ol in anhydrous dichloromethane,

add dibenzylamine.

Stir the mixture at room temperature for 30 minutes.

Add sodium triacetoxyborohydride in portions to the reaction mixture.

Continue stirring at room temperature and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of saturated aqueous sodium

bicarbonate solution.

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel to yield cis-4-

(Dibenzylamino)-1-(trifluoromethyl)cyclohexan-1-ol.

Step 2: Synthesis of 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol hydrochloride (Final
Product)
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This procedure is a general method for the debenzylation of amines.

Materials:

cis-4-(Dibenzylamino)-1-(trifluoromethyl)cyclohexan-1-ol

Palladium on carbon (10% Pd/C)

Methanol or Ethanol

Hydrogen gas (H₂) or a hydrogen donor like ammonium formate

Hydrochloric acid (HCl) solution in a suitable solvent (e.g., diethyl ether or methanol)

Standard hydrogenation apparatus or round-bottom flask with a balloon

Procedure:

Dissolve cis-4-(Dibenzylamino)-1-(trifluoromethyl)cyclohexan-1-ol in methanol or ethanol

in a suitable reaction vessel.

Add a catalytic amount of 10% Pd/C.

Subject the mixture to a hydrogen atmosphere (balloon or hydrogenation apparatus) and

stir vigorously at room temperature.

Monitor the reaction by TLC until the starting material is consumed.

Filter the reaction mixture through a pad of celite to remove the catalyst, and wash the pad

with the solvent.

To the filtrate, add a solution of hydrochloric acid to precipitate the hydrochloride salt.

Isolate the solid product by filtration, wash with a non-polar solvent (e.g., diethyl ether),

and dry under vacuum to obtain 4-Amino-1-(trifluoromethyl)cyclohexan-1-ol
hydrochloride.

Biological Activity and Signaling Pathways
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As of the date of this publication, there is no publicly available information regarding the

biological activity, mechanism of action, or any associated signaling pathways for 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol hydrochloride. The presence of the trifluoromethyl group

and the aminocyclohexanol scaffold suggests potential applications in medicinal chemistry, as

these motifs are present in various biologically active molecules. However, without

experimental data, any discussion of its biological role would be purely speculative.

Future Research Directions
The lack of biological data for this compound presents a clear opportunity for future research. A

logical first step would be to perform a broad biological screening to identify any potential

therapeutic areas. Depending on the screening results, further studies could focus on target

identification, mechanism of action elucidation, and structure-activity relationship (SAR)

studies.
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4-Amino-1-(trifluoromethyl)cyclohexan-1-ol
hydrochloride

Broad Biological Screening
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Caption: A potential workflow for investigating the biological activity.

Safety Information
Based on available supplier safety data sheets, 4-Amino-1-(trifluoromethyl)cyclohexan-1-ol
hydrochloride should be handled with care.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

Precautionary Statements:

Wear protective gloves, eye protection, and face protection.

Wash skin thoroughly after handling.

If swallowed, call a poison center or doctor if you feel unwell.

If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Users should always consult the most up-to-date Safety Data Sheet (SDS) from their supplier

before handling this chemical.

Conclusion
4-Amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride is a chemical compound with

potential for applications in research and development, particularly in the field of medicinal

chemistry. This guide has summarized the currently available chemical information and

proposed a synthetic route. The significant gap in the knowledge of its physicochemical

properties, spectral data, and biological activity underscores the need for further experimental

investigation to fully characterize this molecule and explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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